Rock-IN-1

• IUPAC Name: 4-(1-aminoethyl)-3-(4-fluorophenyl)-N-pyridin-4-ylbenzamide
• InChI: InChI=1S/C20H18FN3O/c1-13(22)18-7-4-15(20(25)24-17-8-10-23-11-9-17)12-19(18)14-2-5-16(21)6-3-14/h2-13H,22H2,1H3,(H,23,24,25)
• InChI Key: JJNXXPMAFUVGRU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)C(=O)NC2=CC=NC=C2)C3=CC=C(C=C3)F)N
• Molecular Formula: C20H18FN3O
• Molecular Weight: 335.4 g/mol

Description

This compound is a potent inhibitor of rho-associated protein kinase (ROCK), specifically targeting ROCK2 with an IC50 value of 1.2 nM . This compound is widely used in scientific research due to its ability to modulate various cellular functions, including smooth muscle contraction, actin cytoskeleton organization, cell adhesion, and motility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ROCK-IN-1 involves multiple steps, starting from commercially available starting materials. The key steps include the formation of the core structure through a series of condensation and cyclization reactions, followed by functional group modifications to enhance its inhibitory activity. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperature settings to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process is optimized for cost-effectiveness and efficiency, often involving automated systems for precise control of reaction parameters. Purification methods such as crystallization and chromatography are employed to achieve the desired purity levels required for research applications.

Chemical Reactions Analysis

Types of Reactions

ROCK-IN-1 undergoes various chemical reactions, including:

Oxidation: Involves the addition of oxygen or removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Involves the addition of hydrogen or removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Involves the replacement of one functional group with another, using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under controlled temperature and solvent conditions.

Substitution: Halogens, nucleophiles, and other reagents under various solvent and temperature conditions.

Major Products

The major products formed from these reactions depend on the specific functional groups involved and the reaction conditions. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds.

Scientific Research Applications

ROCK-IN-1 has a wide range of applications in scientific research, including:

Chemistry: Used as a tool to study the role of ROCK in various chemical pathways and reactions.

Biology: Employed to investigate the effects of ROCK inhibition on cellular processes such as migration, adhesion, and cytoskeletal organization.

Medicine: Explored for its potential therapeutic applications in treating diseases such as cardiovascular disorders, cancer, and neurodegenerative diseases.

Industry: Utilized in the development of new drugs and therapeutic agents targeting ROCK pathways.

Mechanism of Action

This compound exerts its effects by inhibiting the activity of rho-associated protein kinase (ROCK), specifically ROCK2 . The inhibition occurs through the binding of this compound to the ATP-binding site of the kinase, preventing the phosphorylation of downstream targets. This leads to the modulation of various cellular processes, including actin cytoskeleton organization, cell adhesion, and motility .

Comparison with Similar Compounds

ROCK-IN-1 is unique in its high potency and selectivity for ROCK2 compared to other ROCK inhibitors. Similar compounds include:

Fasudil: A ROCK inhibitor used clinically in Japan and China for the treatment of cerebral vasospasm.

Y-27632: Another ROCK inhibitor commonly used in research to study the role of ROCK in various cellular processes.

H-1152: A more potent ROCK inhibitor compared to Y-27632, used in research applications.

This compound stands out due to its higher potency and specificity for ROCK2, making it a valuable tool in both basic and applied research.